Cas no 55792-37-5 (4-(Heptyloxy)phenyl isocyanate)

• Product Name: 4-(Heptyloxy)phenyl isocyanate
• CAS No: 55792-37-5
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 820782
• Update Time: 2026-04-29

4-(Heptyloxy)phenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 4-(Heptyloxy)phenyl isocyanate
• 1-heptoxy-4-isocyanatobenzene
• 1-heptoxy-4-isocyanato-benzene
• 4-heptyloxybenzenisocyanate

• Inchi： InChI=1S/C14H19NO2/c1-2-3-4-5-6-11-17-14-9-7-13(8-10-14)15-12-16/h7-10H,2-6,11H2,1H3
• InChI Key： KJMZSDMQWFWLCX-UHFFFAOYSA-N
• SMILES： CCCCCCCOC1=CC=C(C=C1)N=C=O

Computed Properties

• Exact Mass: 233.14200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.007 g/mL at 25 °C(lit.)
• Boiling Point: 108 °C0.2 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.511(lit.)
• PSA: 38.66000
• LogP: 4.00310
• Solubility: Not available

4-(Heptyloxy)phenyl isocyanate Security Information

• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers